Cas no 1259532-72-3 (2-amino-3-bromo-6-fluorobenzoic acid)

• Product Name: 2-amino-3-bromo-6-fluorobenzoic acid
• CAS No: 1259532-72-3
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD23924987
• CID: 4583120
• PubChem ID: 67081000
• Update Time: 2024-11-05

2-amino-3-bromo-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-bromo-6-fluorobenzoic acid
• Benzoic acid, 2-amino-3-bromo-6-fluoro-
• 1259532-72-3
• 2-amino-3-bromo-6-fluorobenzoicacid
• EN300-315451
• AKOS019093045
• DB-121973
• MFCD23924987
• Z1411125255
• SCHEMBL1571423
• D80108

• MDL： MFCD23924987
• Inchi： 1S/C7H5BrFNO2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： HJDCTDZGTGANJF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=CC(Br)=C1N

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives